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For Immediate Release

This technical guide provides a comprehensive analysis of the crystal structure of Rhenium(V)
chloride (ReCls), tailored for researchers, scientists, and professionals in drug development.
The document delves into the intricate structural details, experimental protocols for its
characterization, and the logical workflow of its analysis.

Crystal Structure and Properties

Rhenium(V) chloride, a red-brown crystalline solid, is a significant compound in the field of
inorganic chemistry, often utilized as a precursor in the synthesis of other rhenium complexes.
[1][2][3] It is highly sensitive to moisture and air.[3] The solid-state structure of Rhenium(V)
chloride is a dimer with the formula Re2Cl10.[3][4][5] This dimeric structure consists of two
edge-sharing octahedra.[4] Each rhenium atom is octahedrally coordinated by six chlorine
atoms. Two of these chlorine atoms act as bridging ligands between the two rhenium centers.

[5]

The crystal system of Rhenium(V) chloride is monoclinic, with the space group P2i/c.[5] The
dimeric units are packed in a double-hexagonal closest packing of chlorine atoms, with the
rhenium atoms occupying one-fifth of the octahedral holes.[4] The Re-Re distance within the
dimer is approximately 3.74 A.[5]

Quantitative Crystallographic Data
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The crystallographic parameters and key bond distances for Rhenium(V) chloride are

summarized in the tables below, based on the seminal work by Mucker, Smith, and Johnson

(1968).[4]

Table 1: Crystallographic Data for Rhenium(V) Chloride[4][5]

Parameter Value
Crystal System Monoclinic
Space Group P2i/c

a 9.24 A

b 11.54 A

c 12.03 A

B 109.1°

Formula Units (2)

8 (ReCls units)

Table 2: Selected Interatomic Distances in the

Re2Clio Dimer[4]

Bond Average Distance (A)
Re-ClI (bridging) 2.465 + 0.013

Re-ClI (non-bridging) 2.244 + 0.012

Re-Re 3.74

Experimental Protocols

Synthesis and Crystal Growth of Rhenium(V) Chloride

Single crystals of Rhenium(V) chloride suitable for X-ray diffraction can be obtained through

the following procedure:

o Synthesis: Rhenium metal is chlorinated at a temperature of 500 °C.[3][6] This direct

combination reaction yields crude Rhenium(V) chloride.
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 Purification and Crystal Growth: The crude product is purified by multiple sublimations under
vacuum.[3][6] Slow sublimation in a sealed, evacuated quartz tube with a controlled
temperature gradient allows for the growth of well-formed single crystals.

Single-Crystal X-ray Diffraction Analysis

Given the air and moisture sensitivity of Rhenium(V) chloride, all manipulations must be
performed under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk
line techniques.

e Crystal Mounting: A suitable single crystal is selected under a microscope in an inert
atmosphere. The crystal is coated with a perfluoropolyether oil to protect it from the
atmosphere and mounted on a cryo-loop.

o Data Collection: The mounted crystal is transferred to a diffractometer equipped with a cryo-
cooling system (e.g., a nitrogen stream at 100 K) to minimize thermal vibrations and
decomposition. A monochromatic X-ray source (e.g., Mo Ka radiation, A = 0.71073 A) is
used. Diffraction data are collected as a series of frames while rotating the crystal.

o Data Processing: The raw diffraction images are processed to integrate the reflection
intensities and apply corrections for Lorentz factor, polarization, and absorption.

 Structure Solution and Refinement: The crystal structure is solved using direct methods or
Patterson methods to determine the initial positions of the rhenium atoms. Subsequent
difference Fourier maps reveal the positions of the chlorine atoms. The structural model is
then refined using full-matrix least-squares methods to minimize the difference between the
observed and calculated structure factors.

Visualized Experimental Workflow

The logical flow of the experimental and computational steps involved in the crystal structure
analysis of Rhenium(V) chloride is depicted in the following diagram.
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Workflow for Rhenium(V) Chloride Crystal Structure Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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